Cas no 503828-19-1 (3-(1H-1,2,3,4-Tetrazol-5-yl)-9H-carbazole)

• Product Name: 3-(1H-1,2,3,4-Tetrazol-5-yl)-9H-carbazole
• CAS No: 503828-19-1
• MF: C₁₃H₉N₅
• MW: 235.244061231613
• MDL: MFCD22689173
• CID: 1073006
• PubChem ID: 57457056
• Update Time: 2025-10-25

3-(1H-1,2,3,4-Tetrazol-5-yl)-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 3-(1H-1,2,3,4-Tetrazol-5-yl)-9H-carbazole
• (2E)-BUT-2-ENEDIOIC ACID BIS(TERT-BUTYL 4-[(METHYLAMINO)METHYL]PIPERIDINE-1-CARBOXYLATE)
• AKOS016028556
• MFCD22689173
• 3-(2H-tetrazol-5-yl)-9H-carbazole
• SCHEMBL1250571
• 3-(2H-1,2,3,4-TETRAZOL-5-YL)-9H-CARBAZOLE
• OVCSGPMGIWTXPD-UHFFFAOYSA-N
• SS-4550
• 503828-19-1

• MDL： MFCD22689173
• Inchi： 1S/C13H9N5/c1-2-4-11-9(3-1)10-7-8(5-6-12(10)14-11)13-15-17-18-16-13/h1-7,14H,(H,15,16,17,18)
• InChI Key： OVCSGPMGIWTXPD-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2C=C(C3N=NNN=3)C=CC1=2

Computed Properties

• Exact Mass: 235.08597
• Monoisotopic Mass: 235.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• PSA: 70.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 3-(1H-1,2,3,4-Tetrazol-5-yl)-9H-carbazole

Recent Advances in the Study of 3-(1H-1,2,3,4-Tetrazol-5-yl)-9H-carbazole (CAS: 503828-19-1)

The compound 3-(1H-1,2,3,4-Tetrazol-5-yl)-9H-carbazole (CAS: 503828-19-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a carbazole core tethered to a tetrazole moiety, exhibits promising biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential as a lead compound for drug development.

One of the key areas of investigation has been the compound's role in modulating inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(1H-1,2,3,4-Tetrazol-5-yl)-9H-carbazole effectively inhibits the NF-κB signaling pathway, a critical regulator of inflammation. The study utilized in vitro and in vivo models to show that the compound reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In the realm of oncology, researchers have explored the anticancer properties of this compound. A recent preprint on bioRxiv highlighted its ability to induce apoptosis in various cancer cell lines, including breast and lung cancer, through the activation of the intrinsic apoptotic pathway. The study employed molecular docking simulations to reveal that the tetrazole moiety of the compound interacts with key residues in the Bcl-2 protein, a known regulator of apoptosis. These findings position 3-(1H-1,2,3,4-Tetrazol-5-yl)-9H-carbazole as a promising candidate for further development as an anticancer agent.

Another significant advancement has been in the optimization of synthetic routes for this compound. Traditional methods often involve multi-step reactions with low yields, but a 2024 publication in Organic Letters introduced a novel one-pot synthesis strategy using palladium-catalyzed C-H activation. This approach not only improved the yield to over 80% but also reduced the environmental impact by minimizing the use of hazardous reagents. The streamlined synthesis is expected to facilitate large-scale production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 3-(1H-1,2,3,4-Tetrazol-5-yl)-9H-carbazole. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and rapid clearance in animal models, necessitating further structural modifications to enhance its drug-like properties. Additionally, comprehensive toxicity profiling is required to ensure its safety for human use. Ongoing research aims to address these limitations through medicinal chemistry optimization and advanced formulation strategies.

In conclusion, 3-(1H-1,2,3,4-Tetrazol-5-yl)-9H-carbazole (CAS: 503828-19-1) represents a versatile scaffold with broad therapeutic potential. Recent studies have shed light on its biological activities, synthetic accessibility, and mechanistic insights, paving the way for its future application in drug discovery. Continued interdisciplinary efforts will be crucial to unlock its full potential and translate these findings into clinically viable therapies.